Cas no 1267385-26-1 (5-cyclopropyl-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-cyclopropyl-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1267385-26-1
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 6295525
• PubChem ID: 62055795
• Update Time: 2025-08-05

5-cyclopropyl-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1592863
• AKOS011333070
• 1267385-26-1
• CS-0288780

• Inchi： 1S/C12H19N3O2/c1-2-3-4-5-8-15-11(9-6-7-9)10(12(16)17)13-14-15/h9H,2-8H2,1H3,(H,16,17)
• InChI Key： BVIWEZLGHCOZFS-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2CC2)N(CCCCCC)N=N1)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68Ų

Additional information on 5-cyclopropyl-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid

5-Cyclopropyl-1-Hexyl-1H-1,2,3-Triazole-4-Carboxylic Acid: A Comprehensive Overview

5-Cyclopropyl-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid, also known by its CAS number 1267385-26-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring with a cyclopropyl group and a hexyl chain. The triazole moiety is a heterocyclic aromatic ring containing three nitrogen atoms, making it a versatile building block for various chemical applications.

The synthesis of 5-cyclopropyl-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid typically involves click chemistry reactions, which are highly efficient and selective processes. Click chemistry has revolutionized the way complex molecules are synthesized, enabling the rapid assembly of functional compounds with high yields. Recent studies have demonstrated the potential of this compound in drug discovery, particularly in the development of novel antibiotics and anti-inflammatory agents. Its ability to form stable conjugates with other biomolecules makes it an attractive candidate for bioconjugation applications.

In terms of physical properties, 5-cyclopropyl-1-hexyl-1H-1,2,3-triazole-4-carboxylic acid exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. These properties make it suitable for use in various chemical reactions and formulations. The compound's carboxylic acid group provides it with acidic characteristics, which can be exploited in pH-responsive systems or as a precursor for esterification reactions.

Recent research has focused on the application of this compound in materials science. For instance, studies have shown that 5-cyclopropyl-1-hexyl derivatives can be incorporated into polymer matrices to enhance their mechanical properties. The cyclopropyl group contributes to the rigidity of the molecule, while the hexyl chain provides flexibility. This combination makes the compound ideal for use in high-performance polymers and composites.

The triazole ring in 5-cyclopropyl-1-hexyl derivatives is also known for its ability to coordinate with metal ions, making it a promising candidate for metal organic frameworks (MOFs) and coordination polymers. These materials have applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have highlighted the potential of this compound as a building block for creating porous materials with tailored functionalities.

In addition to its chemical applications, 5-cyclopropyl derivatives have shown promise in biological systems. Preclinical studies have demonstrated that these compounds exhibit anti-proliferative activity against certain cancer cell lines. The mechanism of action involves interference with cellular signaling pathways and induction of apoptosis. These findings suggest that further research into their therapeutic potential could lead to the development of novel anticancer agents.

The environmental impact of CAS 1267385-26-1 has also been a topic of recent interest. Studies on its biodegradability indicate that under aerobic conditions, the compound undergoes rapid degradation by microbial action. This suggests that it has low environmental persistence and poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, 5-cyclopropyl derivatives, including CAS 1267385-26_ _ _ _ _ _ _ _ _ _ _ _ _ _, represent a versatile class of compounds with diverse applications across multiple disciplines. From drug discovery to materials science and environmental chemistry